Cas no 2449057-86-5 (4-(tert-Butyl-dimethyl-silanyloxy)-7-fluoro-naphthalen-2-yl trifluoromethanesulfonate)

• Product Name: 4-(tert-Butyl-dimethyl-silanyloxy)-7-fluoro-naphthalen-2-yl trifluoromethanesulfonate
• CAS No: 2449057-86-5
• MF: C₁₇H₂₀F₄O₄SSi
• MW: 424.482419013977
• MDL: MFCD32690821
• CID: 5087916
• Update Time: 2025-10-28

4-(tert-Butyl-dimethyl-silanyloxy)-7-fluoro-naphthalen-2-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-(tert-Butyl-dimethyl-silanyloxy)-7-fluoro-naphthalen-2-yl trifluoromethanesulfonate
• 4-((tert-butyldimethylsilyl)oxy)-7-fluoronaphthalen-2-yl trifluoromethanesulfonate

• MDL： MFCD32690821
• Inchi： 1S/C17H20F4O4SSi/c1-16(2,3)27(4,5)25-15-10-13(24-26(22,23)17(19,20)21)9-11-8-12(18)6-7-14(11)15/h6-10H,1-5H3
• InChI Key： XJHUXFGUWCAVBI-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)S(OC1=CC(O[Si](C(C)(C)C)(C)C)=C2C(=C1)C=C(F)C=C2)(=O)=O

Additional information on 4-(tert-Butyl-dimethyl-silanyloxy)-7-fluoro-naphthalen-2-yl trifluoromethanesulfonate

Introduction to 4-(tert-Butyl-dimethyl-silanyloxy)-7-fluoro-naphthalen-2-yl trifluoromethanesulfonate (CAS No. 2449057-86-5) and Its Applications in Modern Chemical Research

4-(tert-Butyl-dimethyl-silanyloxy)-7-fluoro-naphthalen-2-yl trifluoromethanesulfonate, identified by the CAS number 2449057-86-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural features, including a fluoro-naphthalene core and a trifluoromethanesulfonate ester group, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of a tert-butyl-dimethyl-silanyloxy moiety further enhances its utility, providing stability and reactivity that are highly sought after in modern chemical synthesis.

The fluoro-naphthalen-2-yl portion of the molecule contributes to its electronic characteristics, making it an attractive candidate for applications in organic electronics and optoelectronic devices. The trifluoromethanesulfonate group, on the other hand, is known for its excellent leaving group properties, which are beneficial in various synthetic transformations. These features collectively make 4-(tert-butyl-dimethyl-silanyloxy)-7-fluoro-naphthalen-2-yl trifluoromethanesulfonate a versatile building block for the development of novel pharmaceuticals and advanced materials.

In recent years, there has been a surge in research focused on the development of fluorinated compounds due to their enhanced metabolic stability and bioavailability. The fluoro-naphthalen-2-yl scaffold is particularly noteworthy in this context, as it has been shown to improve the pharmacokinetic profiles of drug candidates. For instance, studies have demonstrated that incorporating fluorine atoms into aromatic rings can lead to increased binding affinity and reduced metabolic degradation. This has spurred interest in exploring derivatives of 4-(tert-butyl-dimethyl-silanyloxy)-7-fluoro-naphthalen-2-yl trifluoromethanesulfonate as potential therapeutic agents.

Moreover, the trifluoromethanesulfonate ester group is widely used in medicinal chemistry due to its ability to facilitate various synthetic reactions while maintaining structural integrity. Its stability under a range of conditions makes it an ideal candidate for multi-step syntheses involving harsh reagents or elevated temperatures. The tert-butyl-dimethyl-silanyloxy group adds an additional layer of functionality, enabling selective modifications and cross-coupling reactions that are crucial for constructing complex molecular architectures.

Recent advancements in computational chemistry have further highlighted the potential of 4-(tert-butyl-dimethyl-silanyloxy)-7-fluoro-naphthalen-2-yl trifluoromethanesulfonate as a key intermediate. Molecular modeling studies have revealed that this compound can serve as a precursor for designing molecules with specific biological activities. For example, researchers have utilized computational methods to predict how modifications to the fluoro-naphthalen-2-yl core can influence receptor binding affinity. These insights have guided experimental efforts aimed at optimizing the pharmacological properties of derived compounds.

The compound's utility extends beyond pharmaceutical applications. In materials science, the combination of electronic and steric effects provided by its structure makes it a promising candidate for use in organic semiconductors and light-emitting diodes (OLEDs). The fluoro-naphthalen-2-yl moiety can enhance charge transport properties, while the presence of fluorine atoms can improve thermal stability. Such characteristics are essential for developing high-performance electronic devices that require long-term reliability and efficiency.

Additionally, the trifluoromethanesulfonate group's ability to act as a leaving group has been exploited in polymer chemistry. Researchers have explored its use in synthesizing fluorinated polymers that exhibit unique mechanical and thermal properties. These polymers find applications in industries where durability and resistance to environmental factors are critical, such as aerospace and automotive manufacturing.

In conclusion, 4-(tert-butyl-dimethyl-silanyloxy)-7-fluoro-naphthalen-2-yl trifluoromethanesulfonate (CAS No. 2449057-86-5) represents a significant advancement in synthetic chemistry due to its multifaceted utility. Its structural features enable diverse applications across pharmaceuticals, materials science, and polymer chemistry. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in developing innovative solutions to global challenges.